Cas no 2172306-30-6 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-5-methylhexanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-5-methylhexanoic acid
• CAS No: 2172306-30-6
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6234960
• PubChem ID: 165804290
• Update Time: 2025-10-29

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-5-methylhexanoic acid
• 2172306-30-6
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}-5-methylhexanoic acid
• EN300-1493701

• Inchi： 1S/C27H34N2O5/c1-17(2)12-19(14-26(31)32)15-28-25(30)13-18(3)29-27(33)34-16-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,17-19,24H,12-16H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： HAJFSNRDOBTUAM-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(NCC(CC(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-5-methylhexanoic acid

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-5-methylhexanoic acid: A Comprehensive Overview

The compound with CAS No. 2172306-30-6, known as 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-5-methylhexanoic acid, is a complex organic molecule with significant potential in various fields, including pharmaceuticals, biotechnology, and materials science. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanamide moiety, and a hexanoic acid backbone. The presence of these functional groups makes it highly versatile and amenable to a wide range of chemical modifications and applications.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) groups in peptide synthesis and protection strategies. The Fmoc group is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. In the context of this compound, the Fmoc group plays a critical role in controlling the reactivity of the amide functionalities, making it an ideal candidate for precision chemistry applications.

The butanamide moiety in this compound adds another layer of functionality, enabling it to participate in various biochemical interactions. This group is known for its ability to form hydrogen bonds, which is crucial in molecular recognition and drug design. Recent research has explored the use of such compounds in designing peptide-based drugs with enhanced bioavailability and specificity.

The hexanoic acid backbone provides structural stability and flexibility to the molecule. This feature is particularly advantageous in applications where molecular conformation plays a key role, such as in the design of biomimetic materials or as components in self-assembling systems. The methyl substitution at the 5-position further enhances the molecule's hydrophobicity, which can be exploited in designing amphiphilic molecules for drug delivery systems.

From a synthetic perspective, this compound can be synthesized through a combination of standard organic chemistry techniques, including nucleophilic acyl substitution, coupling reactions, and protecting group strategies. Recent advancements in catalytic methods and green chemistry have made the synthesis of such complex molecules more efficient and environmentally friendly.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to form stable amide bonds makes it suitable for use in peptide synthesis and modification. Additionally, its structural features make it an excellent candidate for use in drug delivery systems, where controlled release and targeting are essential.

Recent studies have also explored the potential of this compound in biotechnology applications. For example, its use as a building block in the synthesis of bioactive molecules has been reported. Furthermore, its compatibility with various analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), has facilitated its characterization and application in complex molecular systems.

In conclusion, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-5-methylhexanoic acid (CAS No. 2172306-30-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working on peptide synthesis, drug design, and materials science. As ongoing research continues to uncover new applications and synthetic strategies for this compound, its role in advancing scientific innovation is expected to grow significantly.